Cas no 613649-79-9 (5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 613649-79-9
• MF: C₁₄H₁₅N₅O₃
• MW: 301.300602197647
• CID: 5765111
• PubChem ID: 935337
• Update Time: 2025-05-25

5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SR-01000010334
• 5-((2-(dimethylamino)ethyl)amino)-2-(4-nitrophenyl)oxazole-4-carbonitrile
• F1096-0024
• AKOS002686078
• Oprea1_540382
• AKOS005197716
• 613649-79-9
• SR-01000010334-1
• STK611695
• 5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 5-[[2-(dimethylamino)ethyl]amino]-2-(4-nitrophenyl)-

• Inchi： 1S/C14H15N5O3/c1-18(2)8-7-16-14-12(9-15)17-13(22-14)10-3-5-11(6-4-10)19(20)21/h3-6,16H,7-8H2,1-2H3
• InChI Key： FEVLVEIWDADAKR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NC(C#N)=C1NCCN(C)C

Computed Properties

• Exact Mass: 301.11748936g/mol
• Monoisotopic Mass: 301.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 531.3±60.0 °C(Predicted)
• pka: 8.85±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile

5-{[2-(Dimethylamino)Ethyl]Amino}-2-(4-Nitrophenyl)-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 613649-79-9, known as 5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 1,3-oxazole ring system with a nitrophenyl group and a dimethylaminoethyl substituent. The presence of these functional groups makes it a versatile molecule with applications ranging from medicinal chemistry to materials science.

The 1,3-oxazole ring is a heterocyclic structure that is known for its stability and reactivity. In this compound, the oxazole ring is substituted at the 5-position with an amino group that is further modified by a dimethylaminoethyl chain. This substitution pattern introduces both electronic and steric effects, which can influence the molecule's reactivity and bioavailability. The 4-nitrophenyl group attached at the 2-position of the oxazole ring adds electron-withdrawing properties, enhancing the molecule's potential for use in electrophilic aromatic substitution reactions or as a building block in organic synthesis.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxazole-containing molecules can exhibit potent anti-inflammatory and anticancer activities. The dimethylamino group in this compound is particularly interesting as it can act as a hydrogen bond donor, enhancing the molecule's ability to interact with biological targets. This feature makes it a promising candidate for developing new therapeutic agents.

The synthesis of 5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving β-diketones or other suitable precursors. The subsequent introduction of the nitrophenyl and dimethylaminoethyl groups requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made these synthesis routes more efficient and environmentally friendly.

In terms of applications, this compound has shown potential in several areas. Its nitrophenyl group makes it suitable for use in explosives research; however, due to its controlled synthesis and application focus on medicinal chemistry, it is primarily explored for therapeutic purposes. The carbonitrile group at the 4-position of the oxazole ring adds another layer of functionality, enabling further chemical modifications to tailor the molecule's properties for specific applications.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have found that modifying the dimethylamino group can enhance the molecule's ability to penetrate cellular membranes, making it an ideal candidate for delivering therapeutic agents to specific tissues or organs. This property has led to investigations into its use in nanomedicine and drug delivery technologies.

Furthermore, computational studies using molecular docking techniques have revealed that this compound has strong binding affinities to several protein targets associated with diseases such as cancer and neurodegenerative disorders. These findings suggest that it could serve as a lead compound for developing new drugs with high specificity and efficacy.

In conclusion, 5-{[2-(dimethylamino)ethyl]amino}-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile (CAS No. 613649-79-9) is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis methods and application research, positions it as a valuable tool in both academic and industrial settings.